Cas no 1286724-21-7 (3-cyclopropyl-3-(1-methyl-1H-pyrrol-2-yl)methyl-1-(thiophen-2-yl)urea)

• Product Name: 3-cyclopropyl-3-(1-methyl-1H-pyrrol-2-yl)methyl-1-(thiophen-2-yl)urea
• CAS No: 1286724-21-7
• MF: C₁₄H₁₇N₃OS
• MW: 275.36928153038
• CID: 6267993
• PubChem ID: 52906901
• Update Time: 2025-09-19

3-cyclopropyl-3-(1-methyl-1H-pyrrol-2-yl)methyl-1-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-(1-methyl-1H-pyrrol-2-yl)methyl-1-(thiophen-2-yl)urea
• 1-cyclopropyl-1-((1-methyl-1H-pyrrol-2-yl)methyl)-3-(thiophen-2-yl)urea
• 3-cyclopropyl-3-[(1-methyl-1H-pyrrol-2-yl)methyl]-1-(thiophen-2-yl)urea
• 1-cyclopropyl-1-[(1-methylpyrrol-2-yl)methyl]-3-thiophen-2-ylurea
• 1286724-21-7
• VU0524152-1
• AKOS024522736
• F5854-4004

• Inchi： 1S/C14H17N3OS/c1-16-8-2-4-12(16)10-17(11-6-7-11)14(18)15-13-5-3-9-19-13/h2-5,8-9,11H,6-7,10H2,1H3,(H,15,18)
• InChI Key： BBDWXRSJRYMFEL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1NC(N(CC1=CC=CN1C)C1CC1)=O

Computed Properties

• Exact Mass: 275.10923335g/mol
• Monoisotopic Mass: 275.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles N-substituted pyrroles

Additional information on 3-cyclopropyl-3-(1-methyl-1H-pyrrol-2-yl)methyl-1-(thiophen-2-yl)urea

3-Cyclopropyl-3-(1-Methyl-1H-Pyrrol-2-yl)methyl-1-(Thiophen-2-yl)Urea: A Comprehensive Overview

The compound with CAS No. 1286724-21-7, named 3-cyclopropyl-3-(1-methyl-1H-pyrrol-2-yl)methyl-1-(thiophen-2-yl)urea, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a cyclopropyl group, a pyrrolidine moiety, and a thiophene ring. These structural elements contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceutical agents. The cyclopropyl group is known for its strain energy, which can enhance reactivity in certain chemical transformations. Meanwhile, the pyrrolidine moiety introduces flexibility and potential for hydrogen bonding, making it a valuable component in drug design. The thiophene ring, with its aromaticity and electron-withdrawing properties, further enhances the compound's electronic characteristics, making it suitable for applications in optoelectronics and sensors.

One of the most promising applications of this compound lies in its potential as a precursor for synthesizing bioactive molecules. Researchers have explored its role in the development of anti-tumor agents and neuroprotective drugs. The combination of its structural features allows for fine-tuning of pharmacokinetic properties, such as solubility and bioavailability, which are critical for drug efficacy.

In addition to its pharmaceutical applications, this compound has shown potential in the field of materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalysis and coordination chemistry. Recent breakthroughs have demonstrated its effectiveness in enhancing the selectivity and efficiency of certain catalytic processes, particularly in organic synthesis.

The synthesis of 3-cyclopropyl-3-(1-methyl-1H-pyrrol-2-yl)methyl-1-(thiophen-2-yl)urea involves a multi-step process that typically begins with the preparation of intermediates containing the cyclopropyl and pyrrolidine groups. These intermediates are then subjected to coupling reactions with thiophene derivatives to form the final product. The reaction conditions are carefully optimized to ensure high yields and purity, reflecting the complexity of this molecule's structure.

From an environmental perspective, this compound has been studied for its biodegradability and toxicity profiles. Initial findings suggest that it exhibits low toxicity towards aquatic organisms, making it a safer option for certain industrial applications. However, further research is needed to fully understand its environmental impact and ensure sustainable use.

In conclusion, 3-cyclopropyl-3-(1-methyl-1H-pyrrol-2-yli)methylmethylmethyleneamino-thiophene (CAS No. 1286724–21–7) represents a cutting-edge material with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in modern chemical research.